Iron oxide (59Fe2O3)

• CAS No.: 11083-28-6
• Molecular Formula: Fe2O3
• Molecular Weight: 165.868 g/mol
• IUPAC Name: iron-59(3+);oxygen(2-)
• InChI: InChI=1S/2Fe.3O/q2*+3;3*-2/i2*1+3
• InChI Key: LIKBJVNGSGBSGK-BICBLTJXSA-N
• Isomeric SMILES: [O-2].[O-2].[O-2].[59Fe+3].[59Fe+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[Fe+3].[Fe+3]

Description

Iron oxide (59Fe2O3) is an inorganic compound composed of iron and oxygen. It is one of the most common forms of iron oxide and is known for its reddish-brown color. Iron oxide is naturally occurring and can be found in various minerals such as hematite. It plays a significant role in various geological and biological processes and is widely used in industrial applications due to its magnetic properties and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: Iron oxide can be synthesized through various methods, including:

Thermal Decomposition: Heating iron salts such as iron(III) nitrate or iron(III) hydroxide at high temperatures.

Precipitation: Reacting iron salts with a base to precipitate iron hydroxide, which is then calcined to form iron oxide.

Sol-Gel Method: Using iron alkoxides or iron salts in a sol-gel process to produce iron oxide nanoparticles.

Industrial Production Methods: Industrial production of iron oxide typically involves the following methods:

Laux Process: Involves the oxidation of iron in the presence of nitrobenzene, producing iron oxide as a byproduct.

Direct Oxidation: Iron is directly oxidized in a controlled environment to produce iron oxide.

Chemical Reactions Analysis

Iron oxide undergoes various chemical reactions, including:

Oxidation: Iron oxide can be further oxidized to form iron(III) oxide (Fe2O3).

Reduction: It can be reduced to iron metal using reducing agents such as carbon monoxide or hydrogen.

Acid-Base Reactions: Iron oxide reacts with acids to form iron salts and water.

Common Reagents and Conditions:

Oxidizing Agents: Oxygen, hydrogen peroxide.

Reducing Agents: Carbon monoxide, hydrogen.

Acids: Hydrochloric acid, sulfuric acid.

Major Products Formed:

Iron Salts: Such as iron(III) chloride, iron(III) sulfate.

Iron Metal: When reduced.

Scientific Research Applications

Iron oxide has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in various chemical reactions.

Biology: Employed in magnetic resonance imaging (MRI) as contrast agents.

Medicine: Utilized in drug delivery systems and hyperthermia treatment for cancer.

Industry: Used in pigments, coatings, and magnetic storage media

Mechanism of Action

The mechanism of action of iron oxide involves its interaction with various molecular targets and pathways. For instance, in biomedical applications, iron oxide nanoparticles can generate reactive oxygen species (ROS) under certain conditions, which can induce cell death in cancer cells. The magnetic properties of iron oxide also allow it to be used in targeted drug delivery, where the nanoparticles can be directed to specific sites in the body using an external magnetic field .

Comparison with Similar Compounds

Iron oxide (59Fe2O3) can be compared with other iron oxides such as:

Iron(II) oxide (FeO):

Iron(II,III) oxide (Fe3O4):

Other Polymorphs of Fe2O3: Including α-Fe2O3 (hematite), β-Fe2O3, γ-Fe2O3 (maghemite), and ε-Fe2O3, each with unique properties and applications

Iron oxide (59Fe2O3) stands out due to its stability, abundance, and versatility in various applications, making it a valuable compound in both scientific research and industrial processes.

Biological Activity

Iron oxide, specifically the compound 59Fe2O3 , has garnered attention in various fields, particularly in biomedical applications. This compound is notable for its unique properties, including biocompatibility, magnetic characteristics, and potential therapeutic effects. This article delves into the biological activity of 59Fe2O3, examining its synthesis, antimicrobial properties, biocompatibility, and applications in drug delivery systems.

Synthesis of Iron Oxide Nanoparticles

Iron oxide nanoparticles (IONPs) can be synthesized through various methods, including biological synthesis using microorganisms. For instance, studies have demonstrated the successful biosynthesis of hematite (α-Fe2O3) nanoparticles using fungi such as Aspergillus niger, which not only facilitated the production of nanoparticles but also exhibited antimicrobial properties against various pathogens . Another method involves the use of cyanobacteria like Oscillatoria limnetica, which acts as a reducing agent in the synthesis process .

Table 1: Comparison of Synthesis Methods for Iron Oxide Nanoparticles

Method	Organism/Agent	Key Benefits
Biological Synthesis	Oscillatoria limnetica	Eco-friendly; effective reducing agent
Biological Synthesis	Aspergillus niger	Enhanced antimicrobial activity
Chemical Synthesis	Chemical precursors	Controlled size and morphology

Antimicrobial Properties

The antimicrobial activity of 59Fe2O3 has been extensively studied. Research indicates that IONPs exhibit significant antibacterial effects against both Gram-positive and Gram-negative bacteria. For example, in a study involving biosynthesized IONPs from Oscillatoria limnetica, the minimum inhibitory concentration (MIC) against Bacillus subtilis was found to be 14 µg/mL, while for Escherichia coli, it was 35 µg/mL .

Table 2: Antimicrobial Activity of Iron Oxide Nanoparticles

Bacterial Strain	MIC (µg/mL)
Bacillus subtilis	14
Staphylococcus aureus	20
Escherichia coli	35
Pseudomonas aeruginosa	30

Biocompatibility and Hemolytic Activity

The biocompatibility of iron oxide nanoparticles is crucial for their application in biomedical fields. Studies have shown that lower concentrations of IONPs (below 50 µg/mL) demonstrate minimal hemolytic activity against human red blood cells (RBCs), indicating their potential safety for medical use . Conversely, higher concentrations may lead to adverse effects.

Table 3: Hemolytic Activity of Iron Oxide Nanoparticles

Concentration (µg/mL)	Hemolytic Activity (%)
10	5
25	10
50	15
100	>50

Applications in Drug Delivery

Iron oxide nanoparticles serve as effective nanocarriers for drug delivery due to their magnetic properties and ability to be functionalized with various targeting agents. The incorporation of IONPs into drug delivery systems enhances the stability and permeability of therapeutic agents, allowing for controlled release and targeted therapy .

Case Study: Targeted Drug Delivery Using IONPs

A notable application involves the use of superparamagnetic iron oxide nanoparticles (SPIONs) coated with therapeutic agents for cancer treatment. In vitro studies demonstrated that these SPIONs could effectively target cancer cells while minimizing toxicity to healthy tissues .